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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzotrifluoride

Cat. No.: B1272928 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and a generalized synthesis pathway for 5-Bromo-2-methylbenzotrifluoride. The information

is tailored for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Molecular Data
5-Bromo-2-methylbenzotrifluoride is a halogenated aromatic compound. Its key quantitative

data are summarized in the table below for ease of reference and comparison.

Property Value

Molecular Formula C8H6BrF3

Molecular Weight 239.032 g/mol

SMILES Cc1ccc(Br)cc1C(F)(F)F

CAS Number 86845-27-4

Boiling Point 181.8±35.0 °C at 760 mmHg

Density 1.5±0.1 g/cm³

Molecular Structure
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The structure of 5-Bromo-2-methylbenzotrifluoride consists of a benzene ring substituted

with a bromine atom, a methyl group, and a trifluoromethyl group. The SMILES string

Cc1ccc(Br)cc1C(F)(F)F precisely defines this arrangement.

Caption: Molecular Structure of 5-Bromo-2-methylbenzotrifluoride.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
methylbenzotrifluoride is not readily available in the surveyed literature. However, a plausible

synthetic route can be inferred from established organic chemistry principles and synthesis of

analogous compounds. A generalized protocol would likely involve the bromination of 2-

methylbenzotrifluoride.

Generalized Synthesis of 5-Bromo-2-methylbenzotrifluoride:

A common method for the bromination of an activated aromatic ring, such as 2-

methylbenzotrifluoride, involves electrophilic aromatic substitution.

Reaction: 2-methylbenzotrifluoride would be treated with a brominating agent, such as N-

Bromosuccinimide (NBS), in the presence of a suitable solvent and potentially a radical

initiator like benzoyl peroxide or AIBN if a free-radical pathway is favored, or a Lewis acid

catalyst for an electrophilic aromatic substitution pathway.

Work-up: Following the reaction, a standard aqueous work-up would be performed to remove

any unreacted reagents and byproducts. This typically involves washing with a reducing

agent solution (e.g., sodium bisulfite) to quench any remaining bromine, followed by washing

with a base (e.g., sodium bicarbonate) to neutralize any acidic components, and finally with

brine.

Purification: The crude product would then be purified, most commonly by distillation or

column chromatography, to yield the final 5-Bromo-2-methylbenzotrifluoride.

It is crucial to note that the regioselectivity of the bromination would need to be carefully

controlled to favor the desired 5-bromo isomer. The directing effects of the methyl and

trifluoromethyl groups on the aromatic ring would influence the position of bromination.
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Logical Workflow
The process of gathering and presenting the information in this guide follows a structured

workflow to ensure accuracy and clarity.

Initiate Search for
5-Bromo-2-methylbenzotrifluoride Data

Retrieve Molecular Formula,
Weight, and CAS Number Search for SMILES String Search for Experimental

Synthesis Protocols

Compile Quantitative Data
into a Structured Table

Generate Molecular Structure
Diagram from SMILES

Analyze and Summarize
Synthesis Information

Construct Final Technical Guide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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